Cas no 1217500-70-3 ((5-Formylpyridin-2-yl)boronic acid hydrate)

• Product Name: (5-Formylpyridin-2-yl)boronic acid hydrate
• CAS No: 1217500-70-3
• MF: C₆H₈BNO₄
• MW: 168.943021774292
• MDL: MFCD16618930
• CID: 857318
• Update Time: 2025-06-12

(5-Formylpyridin-2-yl)boronic acid hydrate Chemical and Physical Properties

Names and Identifiers

• (5-Formylpyridin-2-yl)boronic acid hydrate
• 5-Formylpyridine-2-boronic acid, hydrate

• MDL： MFCD16618930
• Inchi： 1S/C6H6BNO3.H2O/c9-4-5-1-2-6(7(10)11)8-3-5;/h1-4,10-11H;1H2
• InChI Key： BCLDLQBSWPNBNM-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(C=O)=CN=1)O.O

Computed Properties

• Exact Mass: 169.05500

Experimental Properties

• PSA: 79.65000
• LogP: -1.49040

Additional information on (5-Formylpyridin-2-yl)boronic acid hydrate

The Applications and Significance of (5-Formylpyridin-2-yl)boronic acid hydrate (CAS No. 1217500-70-3)

CAS No. 1217500-70-3, identified as (5-Formylpyridin-2-yl)boronic acid hydrate, is a compound of significant interest in the field of pharmaceutical chemistry and materials science. This boronic acid derivative, featuring a pyridine core with a formyl group and a boronic acid moiety, has garnered attention due to its versatile reactivity and potential applications in drug development, catalysis, and advanced material synthesis. The compound's unique structural features make it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions that are pivotal for constructing complex molecular architectures.

The boronic acid hydrate form of this compound enhances its solubility and reactivity, making it more accessible for various chemical transformations. Boronic acids are well-known for their participation in Suzuki-Miyaura cross-coupling reactions, which are cornerstone techniques in modern synthetic organic chemistry. These reactions enable the formation of carbon-carbon bonds between aryl or vinyl boronic acids and various organic halides or pseudohalides, facilitating the construction of intricate molecular frameworks. The presence of the formyl group in (5-Formylpyridin-2-yl)boronic acid hydrate further extends its utility, as formyl groups can engage in condensation reactions, oxidation processes, and other transformations that expand the compound's synthetic potential.

In recent years, significant advancements have been made in the application of boronic acids in medicinal chemistry. The ability to introduce boronic acid functionalities into drug candidates has led to the development of novel therapeutic agents with improved pharmacokinetic properties and enhanced biological activity. For instance, boron-containing compounds have been explored as antiviral, anticancer, and anti-inflammatory agents. The pyridine ring in (5-Formylpyridin-2-yl)boronic acid hydrate serves as a privileged scaffold that can be further modified to optimize binding interactions with biological targets. This structural motif is frequently found in bioactive molecules due to its ability to mimic natural binding pockets and facilitate hydrogen bonding interactions.

One of the most compelling aspects of (5-Formylpyridin-2-yl)boronic acid hydrate is its role in the development of probes and tools for biochemical research. Boronate-based probes have been utilized to study enzyme mechanisms, protein-protein interactions, and metabolic pathways. The reactivity of boronic acids allows them to form reversible covalent bonds with nucleophiles, making them ideal for capturing transient interactions in biological systems. Researchers have leveraged this property to develop affinity chromatography resins, biosensors, and imaging agents that rely on boronic acid interactions for their function.

The compound's potential extends into the realm of materials science as well. Boron-containing materials exhibit unique electronic and optical properties that make them suitable for applications in semiconductors, luminescent devices, and catalytic systems. The formylpyridinyl moiety can be incorporated into polymers or coordination complexes to create functional materials with tailored properties. For example, π-conjugated polymers incorporating pyridine units have been investigated for their potential use in organic electronics due to their ability to transport charge efficiently.

Recent studies have also highlighted the importance of (5-Formylpyridin-2-yl)boronic acid hydrate in the context of green chemistry initiatives. The development of sustainable synthetic methods has become a priority in the chemical industry, and boronic acids offer an attractive alternative to traditional reagents due to their relatively low toxicity and environmental impact. The use of water-soluble boronic acids like this one can reduce reliance on organic solvents, thereby minimizing waste generation and improving process efficiency. Furthermore, the ability to perform cross-coupling reactions under mild conditions aligns with the principles of green chemistry by reducing energy consumption and minimizing byproduct formation.

The versatility of (5-Formylpyridin-2-yl)boronic acid hydrate is further demonstrated by its application in flow chemistry systems. Continuous-flow reactors have gained popularity in recent years due to their ability to enhance reaction efficiency, scalability, and safety. By integrating this boronic acid derivative into flow processes, researchers can achieve higher yields and purities while reducing reaction times. This approach is particularly advantageous for large-scale synthesis where reproducibility and consistency are critical.

Future research directions may explore the use of (5-Formylpyridin-2-yl)boronic acid hydrate in drug discovery programs targeting emerging diseases. The ongoing challenge of antibiotic resistance has spurred interest in developing novel therapeutic strategies based on small-molecule inhibitors. Boron-containing compounds have shown promise as inhibitors of bacterial enzymes and metabolic pathways, making them attractive candidates for next-generation antibiotics. Additionally, the compound's ability to modulate protein-protein interactions could lead to new treatments for neurological disorders or autoimmune diseases.

In conclusion,(5 Formylpyridin 2 yl)boronic acid hydrate (CAS No 1217500 70 3) represents a multifaceted compound with broad applications across pharmaceuticals materials science and biochemical research Its unique structural features make it a valuable tool for synthetic chemists while its reactivity enables innovative approaches to drug development environmental sustainability In light of these attributes further exploration into its potential applications will undoubtedly yield significant advancements